Cas no 2228900-54-5 (1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
- 2228900-54-5
- EN300-1768012
-
- Inchi: 1S/C14H15NO2/c1-13(2)8-14(13,12(16)17)11-7-9-5-3-4-6-10(9)15-11/h3-7,15H,8H2,1-2H3,(H,16,17)
- InChI Key: YCTVDZNLNQTBPU-UHFFFAOYSA-N
- SMILES: OC(C1(C2=CC3C=CC=CC=3N2)CC1(C)C)=O
Computed Properties
- Exact Mass: 229.110278721g/mol
- Monoisotopic Mass: 229.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 53.1Ų
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1768012-0.05g |
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2228900-54-5 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1768012-0.1g |
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2228900-54-5 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1768012-0.25g |
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2228900-54-5 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1768012-0.5g |
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2228900-54-5 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1768012-1.0g |
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2228900-54-5 | 1g |
$1500.0 | 2023-06-03 | ||
| Enamine | EN300-1768012-2.5g |
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2228900-54-5 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1768012-5.0g |
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2228900-54-5 | 5g |
$4349.0 | 2023-06-03 | ||
| Enamine | EN300-1768012-10.0g |
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2228900-54-5 | 10g |
$6450.0 | 2023-06-03 | ||
| Enamine | EN300-1768012-1g |
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2228900-54-5 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1768012-5g |
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid |
2228900-54-5 | 5g |
$4349.0 | 2023-09-20 |
1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
Recent Advances in the Study of 1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228900-54-5)
The compound 1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228900-54-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indole-based therapeutics. Indole derivatives are well-known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The incorporation of a cyclopropane ring into the indole scaffold, as seen in this compound, has been shown to enhance its metabolic stability and bioavailability, making it a promising candidate for further drug development.
One of the most notable advancements in the study of this compound is its application in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, recent research has demonstrated its efficacy in inhibiting certain kinases that play a critical role in cancer progression. These findings have been supported by in vitro and in vivo studies, which have shown promising results in terms of both potency and selectivity.
In addition to its therapeutic potential, the compound has also been the subject of innovative synthetic methodologies. Researchers have developed more efficient and scalable routes for its synthesis, which is crucial for its potential commercialization. These advancements not only reduce production costs but also improve the overall yield and purity of the compound, addressing some of the challenges previously associated with its large-scale preparation.
Despite these promising developments, further research is needed to fully elucidate the compound's mechanism of action and to optimize its pharmacokinetic and pharmacodynamic properties. Ongoing studies are exploring its potential in combination therapies and its ability to overcome drug resistance, which remains a significant challenge in the treatment of various diseases.
In conclusion, 1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228900-54-5) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further investigation and development. As research continues to uncover its full potential, this compound may pave the way for the discovery of novel therapeutics with improved efficacy and safety profiles.
2228900-54-5 (1-(1H-indol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)